Sodium;sulfane

• IUPAC Name: sodium;sulfane
• InChI: InChI=1S/Na.H2S/h;1H2/q+1
• InChI Key: HYHCSLBZRBJJCH-UHFFFAOYSA-N
• Canonical SMILES: [Na+].S
• Molecular Formula: H2NaS+
• Molecular Weight: 57.07 g/mol
• Physical Description: Liquid, Reddish-brown solid with an odor like hydrogen sulfide; [ECHA REACH Registrations] 25-30% Aqueous solution: Dark red viscous liquid with an odor of rotten eggs; [Columbus Chemical MSDS]
• CAS No.: 1344-08-7

Description

Sodium;sulfane is a term used to describe a group of salts with the general formula Na₂Sₓ, where x ranges from 2 to 5. These compounds contain polysulfide anions such as disulfide (S₂²⁻), trisulfide (S₃²⁻), tetrasulfide (S₄²⁻), and pentasulfide (S₅²⁻). Sodium;sulfanes are typically dark red solids that dissolve in water to form highly alkaline and corrosive solutions. They are known for their ability to oxidize in air and release hydrogen sulfide upon hydrolysis .

Synthetic Routes and Reaction Conditions:

Dissolution of Sulfur in Sodium Sulfide Solution: this compound can be synthesized by dissolving elemental sulfur in a solution of sodium sulfide.

Redox Reaction with Sodium Hydroxide: Another method involves the redox reaction of aqueous sodium hydroxide with sulfur at elevated temperatures.

Reduction of Elemental Sulfur with Sodium: This method is often conducted in anhydrous ammonia and involves the reduction of elemental sulfur with sodium.

Industrial Production Methods:

Electrochemical Methods: Sodium;sulfanes can be produced electrochemically by alternatingly dosing sodium and sulfur under protective gas into a preformed melt of a polysulfide with vigorous stirring.

Types of Reactions:

Oxidation and Reduction: Sodium;sulfanes can absorb and release reducing equivalents by breaking and forming sulfur-sulfur bonds.

Alkylation: Sodium;sulfanes can undergo alkylation reactions to form organic polysulfides.

Common Reagents and Conditions:

Oxidation: Sodium;sulfanes oxidize in the presence of air.

Hydrolysis: They release hydrogen sulfide upon hydrolysis.

Alkylation: Alkyl halides are commonly used in alkylation reactions.

Major Products:

• Sodium Disulfide (Na₂S₂)
• Sodium Trisulfide (Na₂S₃)
• Sodium Tetrasulfide (Na₂S₄)
• Sodium Pentasulfide (Na₂S₅)

Scientific Research Applications

Sodium;sulfanes have a wide range of applications in scientific research:

• Chemistry: They are used in the production of polysulfide polymers and as chemical fungicides .
• Biology and Medicine: Sodium;sulfanes exhibit antioxidant properties and are studied for their potential biological activities .
• Industry: They are used as blackening agents on copper jewelry, components in polysulfide bromide batteries, toners in photochemical solutions, and in the tanning industry to remove hair from hides .

Mechanism of Action

The mechanism of action of sodium polysulfides involves their ability to act as radical-trapping antioxidants. Higher polysulfides (n ≥ 4) exhibit unique reactivity due to the formation of stabilized perthiyl radicals. This reactivity is enhanced at elevated temperatures, making them effective oxidation inhibitors in hydrocarbon-based products .

Comparison with Similar Compounds

• Sodium Disulfide (Na₂S₂)
• Sodium Trisulfide (Na₂S₃)
• Sodium Tetrasulfide (Na₂S₄)
• Sodium Pentasulfide (Na₂S₅)

Comparison:

• Oxidation Stability: Higher polysulfides (e.g., sodium tetrasulfide and sodium pentasulfide) exhibit greater oxidation stability compared to lower polysulfides (e.g., sodium disulfide and sodium trisulfide) due to the formation of perthiyl radicals .
• Applications: While all sodium polysulfides have similar applications, higher polysulfides are more effective in applications requiring high oxidation stability and radical-trapping capabilities .

Sodium;sulfane stands out due to its unique reactivity and wide range of applications, making it a valuable compound in various scientific and industrial fields.

Biological Activity

Sodium sulfide (Na₂S), a simple inorganic compound, is recognized for its significant biological activities, particularly as a hydrogen sulfide (H₂S) donor. This article delves into the biological effects, mechanisms of action, and potential therapeutic applications of sodium sulfide, supported by case studies and recent research findings.

Sodium sulfide is known to release hydrogen sulfide upon dissolution in water. H₂S is a gasotransmitter involved in various physiological processes, including vasodilation, neurotransmission, and cellular signaling. The biological activity of sodium sulfide is primarily attributed to its ability to modulate oxidative stress and influence mitochondrial function.

Key Mechanisms

• Oxidative Stress Modulation : Sodium sulfide has been shown to induce oxidative stress selectively in certain cancer cells, such as glioblastoma (GBM) cells. This oxidative stress leads to DNA damage and cell death while sparing normal cells .
• Mitochondrial Dysfunction : Research indicates that sodium sulfide disrupts mitochondrial respiration in GBM cells, contributing to its cytotoxic effects. In contrast, it enhances mitochondrial function in normal endothelial cells .
• Radiosensitization : Sodium sulfide has been identified as a potential radiosensitizer for GBM therapy, enhancing the effectiveness of radiation treatment by increasing DNA damage through reactive oxygen species (ROS) production .

Biological Activity Overview

The biological activity of sodium sulfide can be summarized through various studies that highlight its effects on different cell types, especially in the context of cancer research.

Table 1: Summary of Biological Effects of Sodium Sulfide

Effect	Cell Type	Mechanism	Outcome
Induces oxidative stress	Glioblastoma cells (T98G, U87)	Increases ROS production	Selective cell death
Enhances mitochondrial function	Normal endothelial cells	Improves respiration	Cell survival
Radiosensitization	Glioblastoma cells	Increases DNA damage via ROS	Enhanced radiation therapy efficacy

Case Studies

• Induction of DNA Damage in GBM Cells :
  A study demonstrated that sodium sulfide selectively induces DNA damage in glioblastoma cells while sparing normal human cerebral microvascular endothelial cells. The mechanism involves increased ROS production leading to mitochondrial dysfunction and subsequent cell death .
• Therapeutic Potential in Cancer Treatment :
  Another investigation explored the use of sodium sulfide as a therapeutic agent in combination with radiation therapy for glioblastoma. The results indicated that sodium sulfide could enhance the cytotoxic effects of radiation by promoting oxidative stress and DNA damage specifically in tumor cells .

Research Findings

Recent studies have elucidated the complex interactions between sodium sulfide and cellular pathways:

• Sulfane Sulfur Species : Sodium sulfide contributes to the formation of polysulfides and persulfides, which play roles in cellular signaling and protection against oxidative stress. These species are involved in post-translational modifications such as S-sulfhydration of proteins, enhancing their functional diversity .
• Antioxidant Properties : Contrary to its pro-oxidant effects in cancer cells, sodium sulfide exhibits antioxidant properties under certain conditions, acting as a protective agent against oxidative damage in normal tissues .